Cas no 2039-87-4 (2-Chlorostyrene)

• Product Name: 2-Chlorostyrene
• CAS No: 2039-87-4
• MF: C₈H₇Cl
• MW: 138.59418129921
• MDL: MFCD00000567
• CID: 42346
• PubChem ID: 24849885
• Update Time: 2025-05-27

2-Chlorostyrene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-vinylbenzene
• 2-Chlorostyrene
• 2-Chlorostyrene (stabilized with TBC)
• 1-chloro-2-ethenylbenzene
• 2-chloro(vinyl)benzene
• 2-Cl-styrene
• Benzene,1-chloro-2-ethenyl
• chloro-styrene
• o-Chlorostyrene
• ortho-Chlorostyrene
• Stryene,o-chloro
• Styrene,2-chloro
• Styrene,o-chloro
• Styrene,o-chloro- (7CI,8CI)
• 1-Chloro-2-(ethenyl)benzene
• NSC 18601
• o-Chlorovinylbenzene
• Benzene, 1-chloro-2-ethenyl-
• Styrene, o-chloro-
• Stryene, o-chloro-
• Styrene, 2-chloro-
• 1-chloro-2-vinyl-benzene
• ISRGONDNXBCDBM-UHFFFAOYSA-N
• ZA43R4Q315
• o-chloro-styren
• o-chloro-stryen
• 2-chloro-styren
• NSC18601
• (2-chlorophenyl)ethylene
• 2-Chloro-2-ethenylbenzene
• 1-Chloro-2-v
• 4-05-00-01345 (Beilstein Handbook Reference)
• BRN 2038863
• O-CHLOROSTYRENE [HSDB]
• CCRIS 4598
• AMY31202
• FT-0612023
• 2-Chlorostyrene (stabilised with 0.1% 4-tert-Butylcatechol)
• Q4596876
• W-107625
• NSC-18601
• SCHEMBL15848
• PS-9078
• NCGC00091054-01
• 2-Chlorostyrene, 97%, contains 0.1 % Hydroquinone as stabilizer
• EN300-60998
• CS-W016485
• Z957339910
• EINECS 218-026-8
• 2-Chlorostyrene, 97%, contains 0.1% hydroquinone as stabilizer
• CHEMBL1564623
• 1-chloranyl-2-ethenyl-benzene
• AKOS005257558
• MFCD00000567
• 1-Chloro-2-vinylbenzene #
• HSDB 3450
• NS00026618
• ?2-Chlorostyrene
• DTXSID3024811
• 2039-87-4
• UNII-ZA43R4Q315
• 2-chloro-styrene
• InChI=1/C8H7Cl/c1-2-7-5-3-4-6-8(7)9/h2-6H,1H
• A814530
• CHLOROVINYLBENZENE
• 97%, containing stabilizer p-tert-butyl catechol 100ppm
• 2chlorostyrene
• O-CHLOROETHENYLBENZENE
• o-Chlorostyrene (ACGIH)
• 1Chloro2ethenylbenzene
• 2-CHLOROPHENYLETHYLENE
• orthochlorostyrene
• 2-CHLOROVINYLBENZENE
• O-CHLOROPHENYLETHYLENE
• DTXCID704811
• 218-026-8

• MDL： MFCD00000567
• Inchi： 1S/C8H7Cl/c1-2-7-5-3-4-6-8(7)9/h2-6H,1H2
• InChI Key： ISRGONDNXBCDBM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C=C
• BRN： 2038863

Computed Properties

• Exact Mass: 138.02400
• Monoisotopic Mass: 138.023628
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: liquid
• Density: 1.08 g/mL at 25 °C(lit.)
• Melting Point: -63°C(lit.)
• Boiling Point: 187°C(lit.)
• Flash Point: Fahrenheit: 138.2 ° f
  Celsius: 59 ° c
  
• Refractive Index: n20/D 1.565(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 2.98300
• Solubility: Not determined

2-Chlorostyrene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226,H332,H350
• Warning Statement： P201,P308 + P313
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 45-20/22
• Safety Instruction： S53-S23-S36/37/39-S45-S37/39-S26
• RTECS：WL4160000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：3
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes
• Material Chemicals High Polymer Materials

Additional information on 2-Chlorostyrene

Research Briefing on 2-Chlorostyrene (CAS: 2039-87-4): Recent Advances and Applications in Chemical Biomedicine

2-Chlorostyrene (CAS: 2039-87-4) is a chlorinated derivative of styrene, a compound of significant interest in the chemical biomedicine field due to its versatile applications in polymer synthesis, pharmaceutical intermediates, and material science. Recent studies have explored its potential in drug delivery systems, bioactive molecule synthesis, and as a precursor for advanced polymeric materials. This briefing consolidates the latest research findings on 2-Chlorostyrene, focusing on its chemical properties, synthesis methodologies, and emerging biomedical applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-Chlorostyrene as a key intermediate in the synthesis of novel anticancer agents. Researchers demonstrated its utility in constructing chlorinated aromatic scaffolds, which enhance the binding affinity of small molecules to target proteins. The study reported a 40% improvement in inhibitory activity against specific cancer cell lines when compared to non-chlorinated analogs, underscoring the importance of halogenation in drug design.

In polymer science, 2-Chlorostyrene has gained attention for its ability to form copolymers with tunable mechanical and thermal properties. A recent ACS Applied Materials & Interfaces publication detailed the development of a 2-Chlorostyrene-based hydrogel for controlled drug release. The hydrogel exhibited pH-responsive behavior, enabling targeted delivery of therapeutics in inflammatory environments. This innovation addresses a critical challenge in precision medicine, where localized drug release can minimize systemic side effects.

From a toxicological perspective, new data from Chemical Research in Toxicology (2024) have refined the safety profile of 2-Chlorostyrene. Advanced in vitro models using human liver organoids revealed that metabolic detoxification pathways efficiently process low concentrations of the compound, supporting its use in pharmaceutical manufacturing. However, the study cautioned against prolonged occupational exposure, recommending strict adherence to workplace safety guidelines.

The environmental fate of 2-Chlorostyrene has also been investigated, with a 2024 Environmental Science & Technology paper identifying novel biodegradation pathways in soil microbiota. This discovery opens possibilities for bioremediation strategies in industrial settings, aligning with growing demands for sustainable chemical practices. Researchers isolated bacterial strains capable of completely mineralizing 2-Chlorostyrene within 14 days under optimized conditions.

Looking forward, the unique electronic properties of the chlorine substituent in 2-Chlorostyrene are being exploited in photodynamic therapy research. Preliminary results from a multi-institutional collaboration show promising light-activated cytotoxicity in tumor models, with plans for clinical translation by 2026. These developments position 2-Chlorostyrene as a multifaceted compound bridging traditional chemical synthesis with cutting-edge biomedical applications.